Cas no 2228396-46-9 (2-5-(4-methylphenyl)furan-2-ylazetidine)

• Product Name: 2-5-(4-methylphenyl)furan-2-ylazetidine
• CAS No: 2228396-46-9
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6502817
• PubChem ID: 165968269
• Update Time: 2025-07-20

2-5-(4-methylphenyl)furan-2-ylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-methylphenyl)furan-2-ylazetidine
• 2-[5-(4-methylphenyl)furan-2-yl]azetidine
• EN300-1726824
• 2228396-46-9

• Inchi： 1S/C14H15NO/c1-10-2-4-11(5-3-10)13-6-7-14(16-13)12-8-9-15-12/h2-7,12,15H,8-9H2,1H3
• InChI Key： DORNVPSMQVUTTD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C1CCN1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-5-(4-methylphenyl)furan-2-ylazetidine

Exploring the Potential of 2-5-(4-methylphenyl)furan-2-ylazetidine (CAS No. 2228396-46-9) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 2-5-(4-methylphenyl)furan-2-ylazetidine (CAS No. 2228396-46-9) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a furan ring linked to an azetidine moiety via a 4-methylphenyl group, presents unique structural properties that make it a promising candidate for various applications. Researchers are increasingly focusing on its synthesis, reactivity, and potential biological activities, aligning with the growing demand for novel scaffolds in drug discovery and material science.

The compound's molecular structure combines aromatic and aliphatic characteristics, offering a balance of stability and reactivity. The furan ring is known for its electron-rich nature, which can participate in diverse chemical reactions, while the azetidine ring introduces strain and conformational rigidity. These features are particularly appealing in the design of small-molecule inhibitors and ligands for therapeutic targets. Recent studies have explored its potential in modulating enzyme activity or receptor binding, though further validation is required to unlock its full potential.

From a synthetic perspective, 2-5-(4-methylphenyl)furan-2-ylazetidine poses intriguing challenges. The construction of the azetidine-furan linkage demands precise control over reaction conditions, often involving transition-metal catalysis or photochemical methods. Innovations in green chemistry have also spurred interest in developing sustainable routes for its production, addressing the broader industry shift toward eco-friendly synthesis. Such advancements resonate with the global push for sustainable pharmaceuticals and reduced environmental impact.

Beyond its chemical attributes, this compound has garnered attention in the context of personalized medicine and high-throughput screening. Its modular structure allows for derivatization, enabling researchers to create libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the rising trend of AI-driven drug design, where computational tools predict optimal modifications to enhance efficacy or reduce toxicity. As the scientific community embraces machine learning in molecular discovery, compounds like 2-5-(4-methylphenyl)furan-2-ylazetidine serve as valuable test cases.

In material science, the compound's π-conjugated system and rigid backbone suggest potential applications in organic electronics or luminescent materials. Its ability to absorb and emit light could be harnessed for OLEDs or sensors, though this area remains underexplored. With the surge in demand for flexible electronics and biocompatible materials, further investigation into its physicochemical properties is warranted.

Safety and regulatory compliance are critical considerations for any novel compound. While 2-5-(4-methylphenyl)furan-2-ylazetidine is not classified as hazardous under current guidelines, thorough toxicological profiling is essential before large-scale applications. This underscores the importance of collaborative research between chemists, biologists, and regulatory experts to ensure its safe integration into industrial or medical workflows.

In summary, 2-5-(4-methylphenyl)furan-2-ylazetidine (CAS No. 2228396-46-9) represents a versatile and underexplored chemical entity with multifaceted potential. Its relevance to drug discovery, sustainable chemistry, and advanced materials positions it at the intersection of several cutting-edge research fields. As scientific inquiry continues to evolve, this compound may well become a cornerstone in the development of next-generation therapeutics and technologies.